Cas no 87625-68-1 (Cyclohexanone, 2-[(4-methyl-1-piperazinyl)methylene]-, (E)-)

• Product Name: Cyclohexanone, 2-[(4-methyl-1-piperazinyl)methylene]-, (E)-
• CAS No: 87625-68-1
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 654516
• PubChem ID: 4074837
• Update Time: 2025-04-19

Cyclohexanone, 2-[(4-methyl-1-piperazinyl)methylene]-, (E)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-[(4-methyl-1-piperazinyl)methylene]-, (E)-
• 2-[(4-methylpiperazin-1-yl)methylidene]cyclohexan-1-one
• AKOS034454186
• DTXSID80399060
• 87625-68-1

• Inchi： 1S/C12H20N2O/c1-13-6-8-14(9-7-13)10-11-4-2-3-5-12(11)15/h10H,2-9H2,1H3
• InChI Key： LCEQFYQIPKWKAS-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1=CN1CCN(C)CC1

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 23.6Ų